Cas no 89446-14-0 (6-Quinolinecarboxaldehyde, 4,8-dimethoxy-2-methyl-)

6-Quinolinecarboxaldehyde, 4,8-dimethoxy-2-methyl- structure
89446-14-0 structure
Product Name:6-Quinolinecarboxaldehyde, 4,8-dimethoxy-2-methyl-
CAS No:89446-14-0
MF:C13H13NO3
MW:231.247223615646
CID:600285
PubChem ID:14570334
Update Time:2025-04-19

6-Quinolinecarboxaldehyde, 4,8-dimethoxy-2-methyl- Chemical and Physical Properties

Names and Identifiers

    • 6-Quinolinecarboxaldehyde, 4,8-dimethoxy-2-methyl-
    • 4,8-dimethoxy-2-methylquinoline-6-carbaldehyde
    • DTXSID80561780
    • 89446-14-0
    • SCHEMBL9830126
    • Inchi: 1S/C13H13NO3/c1-8-4-11(16-2)10-5-9(7-15)6-12(17-3)13(10)14-8/h4-7H,1-3H3
    • InChI Key: CPYWXVAOJHFLMX-UHFFFAOYSA-N
    • SMILES: O(C)C1C=C(C)N=C2C(=CC(C=O)=CC2=1)OC

Computed Properties

  • Exact Mass: 231.08954328g/mol
  • Monoisotopic Mass: 231.08954328g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 3
  • Complexity: 271
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2
  • Topological Polar Surface Area: 48.4Ų
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